N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide

• IUPAC Name: N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide
• InChI: InChI=1S/C9H12N6O2S/c1-5-4-7(17-12-5)10-8(16)6(2)18-9-11-13-14-15(9)3/h4,6H,1-3H3,(H,10,16)
• InChI Key: HGDMTCKORZNMAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)C(C)SC2=NN=NN2C
• Molecular Formula: C9H12N6O2S
• Molecular Weight: 268.30 g/mol

Description

N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide, also known as MTPS, is a chemical compound that has been studied for its potential applications in scientific research. MTPS is a sulfhydryl-containing compound that has been shown to have various biochemical and physiological effects. In

Mechanism of Action

N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide exerts its effects through multiple mechanisms. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase. This compound can also activate certain signaling pathways, such as the MAPK/ERK pathway. Additionally, this compound can modulate the expression of certain genes and proteins.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to protect neurons from oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide in lab experiments is its ability to scavenge free radicals and protect cells from oxidative stress. Additionally, this compound has been shown to have anticancer and neuroprotective properties, making it a potential candidate for further research in these areas. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide. One area of interest is its potential use in cancer treatment. Further studies are needed to determine the optimal dosage and potential side effects of this compound in cancer patients. Additionally, this compound could be studied for its potential use in other diseases, such as Alzheimer's disease and Parkinson's disease. Further studies are also needed to determine the optimal synthesis method for this compound and to identify any potential analogs or derivatives with improved properties.
Conclusion:
In conclusion, this compound is a sulfhydryl-containing compound that has been studied for its potential applications in scientific research. It has been shown to have antioxidant, anticancer, and neuroprotective properties. However, further studies are needed to determine the optimal dosage and potential side effects of this compound. Additionally, this compound could be studied for its potential use in other diseases and as a starting point for the development of new drugs.

Synthesis Methods

N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide can be synthesized by the reaction of 3-methyl-5-aminooxazole with 1-methyl-5-nitrotetrazole, followed by reduction with sodium borohydride and subsequent reaction with 2-bromo-3-methylpropanoic acid. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(3-methyl-1,2-oxazol-5-yl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide has been studied for its potential applications in scientific research. It has been shown to have antioxidant properties and can scavenge free radicals. This compound has also been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been studied for its potential use in neuroprotection. It has been shown to protect neurons from oxidative stress and reduce inflammation.